Cas no 143520-19-8 (2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate)

2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate is a protected glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. The tetra-O-benzyl groups provide stability and control over reactivity, while the N,N,N’,N’-tetramethylphosphorodiamidate moiety serves as an effective leaving group, facilitating efficient glycosidic bond formation. This compound is particularly valuable for synthesizing complex oligosaccharides and glycoconjugates with high α-selectivity. Its robust handling properties and compatibility with various reaction conditions make it a reliable intermediate in synthetic organic and medicinal chemistry applications. The product’s well-defined reactivity profile ensures reproducibility in glycosylation strategies, contributing to its utility in advanced research and industrial processes.

2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate structure

143520-19-8 structure

Product Name:2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate

CAS No:143520-19-8

MF:C₃₈H₄₇N₂O₇P

MW:674.762751817703

MDL:MFCD06797176

CID:108407

PubChem ID:87557841

Update Time:2025-06-07

2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate Chemical and Physical Properties

Names and Identifiers

- a-D-Glucopyranose,2,3,4,6-tetrakis-O-(phenylmethyl)-, tetramethylphosphorodiamidate (9CI)
- N-[dimethylamino-[(2R,3R,4S,5R,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-yl]oxyphosphoryl]-N-methylmethanamine
- 2,3,3-TRICHLORO-1-[3-(4-FLUOROPHENYL)-5-(METHYLTHIO)-1H-PYRAZOL-1-YL]PROP-2-EN-1-ONE
- 2,3,4,6-TETRA-O-BENZYL-ALPHA-D-GLUCOPYRANOSYL N,N,N',N'-TETRAMETHYLPHOSPHORODIAMIDATE
- 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N',N'-TetraMethylphosphorodiaMidate
- 2,3,4,6-TETRA-O-BENZYL-ALPHA-D-GLUCOPYRANOSYL N,N,N',N'-TETRAMETHYLPHOSPHORODIAMIDATE (CA. 20% IN BENZENE)
- 143520-19-8
- T71771
- T2197
- 2,3,4,6-TETRA-O-BENZYL-ALPHA-D-GLUCOPYRANOSYLN,N,N',N'-TETRAMETHYLPHOSPHORODIAMIDATE(CA.20%INBENZENE)
- J-007826
- DTXSID20455634
- MFCD06797176
- RTYAYXUZHPWJOK-JTDOPDNRSA-N
- 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate
- MDL： MFCD06797176
- Inchi： 1S/C38H47N2O7P/c1-39(2)48(41,40(3)4)47-38-37(45-28-33-23-15-8-16-24-33)36(44-27-32-21-13-7-14-22-32)35(43-26-31-19-11-6-12-20-31)34(46-38)29-42-25-30-17-9-5-10-18-30/h5-24,34-38H,25-29H2,1-4H3/t34-,35-,36+,37-,38-/m1/s1
- InChI Key： RTYAYXUZHPWJOK-JTDOPDNRSA-N
- SMILES： P(N(C)C)(N(C)C)(=O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 674.31200
Monoisotopic Mass: 674.31208884g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 48
Rotatable Bond Count: 17
Complexity: 920
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.3
Topological Polar Surface Area: 78.9Å²

Experimental Properties

Density: 1.22
Boiling Point: 729.844°C at 760 mmHg
Flash Point: 395.196°C
Refractive Index: 1.598
PSA: 88.74000
LogP: 6.93220

2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H225-H302+H312+H332-H304-H315-H319-H336-H341-H350-H361-H370-H372-H411
Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P273-P280-P301+P310+P331+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P391-P403+P233-P405-P501
Hazardous Material transportation number：1114
HazardClass：3
PackingGroup：II
Storage Condition：0-10°C

2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T868540-1g	2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate	143520-19-8	20%	1g	￥1,120.00	2022-09-28
TRC	T204618-50mg	2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate	143520-19-8		50mg	$ 50.00	2022-06-03
TRC	T204618-100mg	2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate	143520-19-8		100mg	$ 65.00	2022-06-03
TRC	T204618-500mg	2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl N,N,N’,N’-tetramethylphosphorodiamidate	143520-19-8		500mg	$ 135.00	2022-06-03
Biosynth	MT60585-500 mg	2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene)	143520-19-8		500MG	Please enquire	2023-01-03
Biosynth	MT60585-1000 mg	2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene)	143520-19-8		1g	Please enquire	2023-01-03
Biosynth	MT60585-2000 mg	2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene)	143520-19-8		2g	Please enquire	2023-01-03
Biosynth	MT60585-5000 mg	2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene)	143520-19-8		5g	Please enquire	2023-01-03
Biosynth	MT60585-10000 mg	2,3,4,6-Tetra-O-benzyl-a-D-glucopyranosyl N,N,N',N'-Tetramethylphosphorodiamidate (ca. 20% in Benzene)	143520-19-8		10g	Please enquire	2023-01-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1597246-1g	2,3,4,6-Tetra-o-benzyl-alpha-d-glucopyranosyl n,n,n',n'-tetramethylphosphorodiamidate (ca. 20% In benzene)	143520-19-8	98%	1g	￥915	2023-04-15